Cas no 1695766-78-9 (4-amino-1-(2-methylbutyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2-methylbutyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1695766-78-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6398731
• PubChem ID: 107344088
• Update Time: 2025-05-20

4-amino-1-(2-methylbutyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-methylbutyl)-1H-pyrazole-3-carboxylic acid
• EN300-1105818
• 1695766-78-9

• Inchi： 1S/C9H15N3O2/c1-3-6(2)4-12-5-7(10)8(11-12)9(13)14/h5-6H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： LYWWUQWYSLXXDJ-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(CC(C)CC)N=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(2-methylbutyl)-1H-pyrazole-3-carboxylic acid

4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid, identified by the CAS number 1695766-78-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid comprises a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of an amino group (-NH₂) at the 4-position and a carboxylic acid group (-COOH) at the 3-position introduces significant chemical reactivity and biological activity. Additionally, the 2-methylbutyl substituent at position 1 adds to the compound's complexity and potential for diverse interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic aromatic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, making it more accessible for research and industrial applications. The synthesis process involves the careful manipulation of reaction conditions, such as temperature and pH, to ensure the formation of the desired product without side reactions.

In terms of physical properties, 4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common solvents like water and ethanol has been studied extensively, revealing its suitability for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been a subject of intense research. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Furthermore, its antioxidant properties have been explored in vitro, showing promising results in scavenging free radicals and reducing oxidative stress. These findings suggest that it could be a candidate for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related disorders.

In the realm of pharmacology, recent research has focused on the compound's bioavailability and pharmacokinetics. Preclinical studies in animal models have indicated moderate absorption rates following oral administration, with significant distribution into tissues such as the liver and kidneys. The compound's metabolism appears to involve cytochrome P450 enzymes, with major metabolites identified through mass spectrometry analysis.

The application of 4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have explored its potential in constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

In conclusion, 4-Amino-1-(2-Methylbutyl)-1H-Pyrazole-3-Carboxylic Acid, with its unique chemical structure and versatile properties, continues to be a subject of interest across multiple disciplines. Ongoing research aims to unlock its full potential in drug development, materials science, and beyond. As new findings emerge, this compound is poised to play a pivotal role in advancing scientific knowledge and practical applications.